1-(4,6-Dibromo-3-fluorothieno[2,3-c]thiophen-2-yl)nonan-1-one

• Molecular Formula: C15H17Br2FOS2
• Molecular Weight: 456.2 g/mol
• IUPAC Name: 1-(4,6-dibromo-3-fluorothieno[2,3-c]thiophen-2-yl)nonan-1-one
• InChI: InChI=1S/C15H17Br2FOS2/c1-2-3-4-5-6-7-8-9(19)12-11(18)10-13(20-12)15(17)21-14(10)16/h2-8H2,1H3
• InChI Key: WYUQHXWFZPQJNK-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC(=O)C1=C(C2=C(SC(=C2S1)Br)Br)F

Description

1-(4,6-Dibromo-3-fluorothieno[2,3-c]thiophen-2-yl)nonan-1-one is a complex organic compound with the molecular formula C15H17Br2FOS2. It is characterized by the presence of bromine, fluorine, and sulfur atoms within its structure, making it a unique and versatile compound in various chemical applications .

Preparation Methods

The synthesis of 1-(4,6-Dibromo-3-fluorothieno[2,3-c]thiophen-2-yl)nonan-1-one involves several stepsThe reaction conditions typically involve the use of bromine and a suitable solvent, such as dichloromethane, under controlled temperature and pressure . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

1-(4,6-Dibromo-3-fluorothieno[2,3-c]thiophen-2-yl)nonan-1-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of thiols or thioethers.

Substitution: The bromine atoms in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Scientific Research Applications

1-(4,6-Dibromo-3-fluorothieno[2,3-c]thiophen-2-yl)nonan-1-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and polymers.

Biology: The compound’s unique structure allows it to be used in the study of biological systems, particularly in the development of fluorescent probes and imaging agents.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the field of cancer treatment.

Industry: It is used in the production of advanced materials, such as organic semiconductors and photovoltaic cells.

Mechanism of Action

The mechanism of action of 1-(4,6-Dibromo-3-fluorothieno[2,3-c]thiophen-2-yl)nonan-1-one involves its interaction with specific molecular targets and pathways. The compound’s bromine and fluorine atoms contribute to its reactivity, allowing it to form covalent bonds with target molecules. This interaction can lead to the modulation of biological pathways, such as signal transduction and gene expression .

Comparison with Similar Compounds

1-(4,6-Dibromo-3-fluorothieno[2,3-c]thiophen-2-yl)nonan-1-one can be compared with similar compounds, such as:

1-(4,6-Dibromo-3-fluorothieno[3,4-b]thiophen-2-yl)-2-ethylhexan-1-one: This compound has a similar structure but with an ethylhexan-1-one moiety instead of nonan-1-one.

4,6-Dibromo-3-fluorothieno[3,4-b]thiophene-2-carboxylic acid 2-ethylhexyl ester: This compound features a carboxylic acid ester group, making it more suitable for certain chemical reactions.

The uniqueness of this compound lies in its specific combination of functional groups, which provides distinct reactivity and applications in various fields .